Cas no 1187051-48-4 (4-Cyano-3-ethoxybenzene-1-sulfonyl chloride)

• Product Name: 4-Cyano-3-ethoxybenzene-1-sulfonyl chloride
• CAS No: 1187051-48-4
• MF: C₉H₈ClNO₃S
• MW: 245.682720184326
• MDL: MFCD19200520
• CID: 4684272
• PubChem ID: 55280879
• Update Time: 2025-07-22

4-Cyano-3-ethoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-cyano-3-ethoxybenzene-1-sulfonyl chloride
• 4-Cyano-3-ethoxy-benzenesulfonyl chloride
• XIZRNNXWVXSAOI-UHFFFAOYSA-N
• 4-cyano-3-ethoxybenzenesulfonyl chloride
• Z1962166726
• 4-Cyano-3-ethoxybenzene-1-sulfonyl chloride

• MDL： MFCD19200520
• Inchi： 1S/C9H8ClNO3S/c1-2-14-9-5-8(15(10,12)13)4-3-7(9)6-11/h3-5H,2H2,1H3
• InChI Key： XIZRNNXWVXSAOI-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C#N)=C(C=1)OCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 353
• Topological Polar Surface Area: 75.5

Additional information on 4-Cyano-3-ethoxybenzene-1-sulfonyl chloride

Comprehensive Overview of 4-Cyano-3-ethoxybenzene-1-sulfonyl chloride (CAS No. 1187051-48-4)

4-Cyano-3-ethoxybenzene-1-sulfonyl chloride (CAS No. 1187051-48-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This sulfonyl chloride derivative is particularly valued for its reactivity, making it a key intermediate in the synthesis of more complex molecules. The presence of both cyano and ethoxy functional groups enhances its versatility, allowing it to participate in a variety of chemical reactions, including nucleophilic substitutions and coupling reactions.

In recent years, the demand for sulfonyl chloride derivatives has surged, driven by their applications in drug discovery and material science. Researchers are increasingly focusing on compounds like 4-Cyano-3-ethoxybenzene-1-sulfonyl chloride due to their potential in developing novel therapeutics and advanced materials. The compound's unique structure, featuring a benzene ring substituted with cyano and ethoxy groups, contributes to its stability and reactivity under controlled conditions.

One of the most frequently asked questions about 4-Cyano-3-ethoxybenzene-1-sulfonyl chloride revolves around its synthesis and purification methods. The compound is typically synthesized through the chlorosulfonation of 4-cyano-3-ethoxybenzene, followed by careful purification to ensure high purity. This process is critical for maintaining the compound's efficacy in downstream applications. Additionally, researchers often inquire about its solubility and stability, which are essential for handling and storage in laboratory settings.

The compound's relevance extends to the field of green chemistry, where there is a growing emphasis on sustainable and eco-friendly synthetic routes. Innovations in catalytic processes and solvent systems have enabled more efficient production of 4-Cyano-3-ethoxybenzene-1-sulfonyl chloride, reducing waste and energy consumption. This aligns with global trends toward environmentally responsible chemical manufacturing.

Another area of interest is the compound's role in peptide synthesis. Sulfonyl chlorides are commonly used as activating agents for carboxylic acids, facilitating the formation of peptide bonds. The cyano group in 4-Cyano-3-ethoxybenzene-1-sulfonyl chloride can further modify the reactivity, offering unique advantages in selective reactions. This has sparked discussions in academic forums and research publications about optimizing its use in solid-phase peptide synthesis.

From a commercial perspective, 4-Cyano-3-ethoxybenzene-1-sulfonyl chloride is available through specialized chemical suppliers, often in high-purity grades suitable for research and development. Pricing and availability can vary based on market demand and production scale, making it a topic of interest for procurement professionals. Suppliers frequently highlight its compatibility with high-throughput screening and combinatorial chemistry, which are pivotal in modern drug discovery pipelines.

In summary, 4-Cyano-3-ethoxybenzene-1-sulfonyl chloride (CAS No. 1187051-48-4) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties, combined with ongoing advancements in synthetic methodologies, ensure its continued relevance in scientific research. As the chemical industry evolves, this compound is poised to play a critical role in addressing challenges related to efficiency, sustainability, and innovation.